5-Methoxy-7-nitro-1lambda~6~,2,4-benzothiadiazine-1,1,3(2H,4H)-trione

• CAS No.: 820214-19-5
• Molecular Formula: C8H7N3O6S
• Molecular Weight: 273.23 g/mol
• IUPAC Name: 5-methoxy-7-nitro-1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-3-one
• InChI: InChI=1S/C8H7N3O6S/c1-17-5-2-4(11(13)14)3-6-7(5)9-8(12)10-18(6,15)16/h2-3H,1H3,(H2,9,10,12)
• InChI Key: WNQJEGXTWBZCMR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=CC(=C1)[N+](=O)[O-])S(=O)(=O)NC(=O)N2

Description

5-Methoxy-7-nitro-1lambda~6~,2,4-benzothiadiazine-1,1,3(2H,4H)-trione is a high-purity benzothiadiazine-based small molecule offered for research and development purposes. This compound belongs to the 1,2,4-benzothiadiazine-1,1-dioxide class of organic compounds, which are characterized by a benzene ring fused to a thiadiazine ring system containing sulfur and two nitrogen atoms . Benzothiadiazine derivatives are of significant interest in medicinal chemistry and drug discovery; scientific literature and patents indicate that structurally related analogs are investigated as inhibitors of biological targets such as 5'-nucleotidase and are explored for potential applications in areas including oncology, the treatment of infectious diseases like hepatitis C, and the management of autoimmune diseases and atherosclerosis . The specific methoxy and nitro substituents on the core benzothiadiazine scaffold are likely to influence its electronic properties, binding affinity, and overall bioactivity, making it a valuable compound for investigating structure-activity relationships (SAR). This product is intended For Research Use Only and is strictly not for diagnostic, therapeutic, or any other human use. Researchers are encouraged to consult the available scientific literature for detailed protocols on the handling and application of benzothiadiazine derivatives in their specific experimental systems.

Biological Activity

5-Methoxy-7-nitro-1lambda~6~,2,4-benzothiadiazine-1,1,3(2H,4H)-trione (commonly referred to as 5-Methoxy-7-nitro-benzothiadiazine) is a compound of significant interest in medicinal chemistry and pharmacology due to its diverse biological activities. This article explores its biological properties, mechanisms of action, and potential therapeutic applications based on recent research findings.

• IUPAC Name : 5-Methoxy-7-nitro-1lambda~6~,2,4-benzothiadiazine-1,1,3(2H,4H)-trione
• Molecular Formula : C₈H₇N₃O₆S
• Molecular Weight : 273.23 g/mol
• LogP : 1.809 (indicating moderate lipophilicity)
• PSA (Polar Surface Area) : 142.19 Ų

Research indicates that the biological activity of 5-Methoxy-7-nitro-benzothiadiazine may be attributed to several mechanisms:

• Inhibition of Enzymatic Activity :
  • The compound has shown inhibitory effects on various enzymes involved in metabolic pathways, particularly those related to cancer cell proliferation. For instance, derivatives of benzothiadiazine have been found to inhibit mitochondrial respiratory complex II (CII), which is crucial for ATP production in cancer cells .
• Induction of Apoptosis :
  • Studies have demonstrated that low concentrations of related benzothiadiazine derivatives can trigger apoptosis in human tumor cell lines. This occurs through the dissociation of complexes involving glutathione S-transferases (GSTs), leading to increased oxidative stress within cancer cells .
• Antimicrobial Activity :
  • The compound exhibits antimicrobial properties against various bacterial strains. Its mechanism involves disrupting bacterial cell wall synthesis and interfering with essential metabolic processes .

Anticancer Properties

Recent studies have highlighted the anticancer potential of 5-Methoxy-7-nitro-benzothiadiazine through its ability to selectively target malignant cells while sparing non-malignant ones. For example, halogenated derivatives have been identified that significantly reduce cell viability in triple-negative breast cancer (TNBC) models with a selectivity ratio exceeding tenfold compared to normal cells .

Antimicrobial Effects

The compound has also been evaluated for its antimicrobial efficacy. It has shown activity against both Gram-positive and Gram-negative bacteria. In vitro assays indicate that it can inhibit the growth of pathogens such as Staphylococcus aureus and Escherichia coli at micromolar concentrations .

Case Studies and Research Findings

Study	Findings
Turella et al. (2005)	Demonstrated that related benzothiadiazole derivatives induce apoptosis in tumor cells by disrupting GST complexes .
PMC8035258 (2021)	Identified enhanced antineoplastic activity in halogenated benzothiadiazine derivatives against prostate cancer and TNBC .
Biorxiv (2023)	Reported on the compound's role in increasing defense gene expression in plants, suggesting a broader ecological relevance beyond human health .

Scientific Research Applications

Biological Activities

5-Methoxy-7-nitro-1lambda~6~,2,4-benzothiadiazine-1,1,3(2H,4H)-trione exhibits various biological activities that make it a candidate for further research:

• Antioxidant Activity : Preliminary studies suggest that this compound may possess antioxidant properties, which could be beneficial in mitigating oxidative stress-related diseases.
• Enzyme Inhibition : Research indicates that derivatives of benzothiadiazine compounds can act as potent inhibitors of aldose reductase, an enzyme involved in diabetic complications. The IC50 values for related compounds have been reported between 0.11 μM to 10.42 μM .

Therapeutic Applications

The potential therapeutic applications of 5-Methoxy-7-nitro-1lambda~6~,2,4-benzothiadiazine-1,1,3(2H,4H)-trione include:

• Diabetes Management : As an aldose reductase inhibitor, this compound could play a role in managing diabetes by preventing complications associated with hyperglycemia.
• Neuroprotection : Given its antioxidant properties, there is potential for this compound to be explored in neuroprotective applications against diseases such as Alzheimer's or Parkinson's.

Case Study 1: Aldose Reductase Inhibition

A study conducted on various benzothiadiazine derivatives showed promising results in inhibiting aldose reductase activity. The compound's structure was modified to enhance its binding affinity and selectivity towards the enzyme. Results indicated that certain derivatives exhibited significantly lower IC50 values compared to standard inhibitors .

Case Study 2: Antioxidant Properties

In vitro assays assessing the antioxidant capacity of 5-Methoxy-7-nitro-1lambda~6~,2,4-benzothiadiazine-1,1,3(2H,4H)-trione demonstrated its ability to scavenge free radicals effectively. This property suggests potential applications in formulations aimed at reducing oxidative damage in biological systems.

Comparison with Similar Compounds

Table 1: Substituent Comparison and Physical Data

Compound Name	Substituents (Position)	Melting Point (°C)	IR Peaks (cm⁻¹)	Key NMR Shifts (δ, ppm)	Source
5-Methoxy-7-nitro-benzothiadiazine-trione	-OCH₃ (5), -NO₂ (7)	Not reported	Predicted: ~1350 (SO₂)	Not available	-
6-Chloro-7-cyano-benzodithiazine (Compound 17)	-Cl (6), -CN (7)	314–315 (dec.)	2235 (C≡N), 1330 (SO₂)	8.40 (N=CH), 8.60 (H-6)
6-Chloro-7-methyl-benzodithiazine (Compound 10)	-Cl (6), -CH₃ (7)	311–312 (dec.)	1350 (SO₂), 1610 (C=N)	8.38 (N=CH), 10.01 (OH)
5-Chloro-benzothiadiazine-trione (Entry 106)	-Cl (5)	Not reported	Not reported	Not reported
7-Fluoro-benzothiadiazine-trione (Entry 103)	-F (7)	Not reported	Not reported	Not reported

Key Observations :

• Melting Points : Nitro derivatives are expected to exhibit higher melting points than methyl-substituted analogs due to stronger intermolecular interactions (e.g., dipole-dipole forces).
• IR Spectra : The SO₂ symmetric/asymmetric stretching vibrations (~1330–1350 cm⁻¹) are consistent across benzothiadiazines, while C≡N (2235 cm⁻¹) or C=N (1605–1615 cm⁻¹) peaks vary with substituents .

Table 2: Carbonic Anhydrase (CA) Inhibition Profiles

Compound Name	Target Enzyme	Inhibitory Activity (IC₅₀)	Structural Features Influencing Activity	Source
5-Methoxy-7-nitro-benzothiadiazine-trione	CA IX (predicted)	Not reported	Nitro group may enhance selectivity	-
5-Chloro-benzothiadiazine-trione (Entry 106)	CA II	<100 nM	Chloro substituent optimizes hydrophobic interactions
SB4-206 (5-chloro analog in PDB 6UGQ)	CA IX-mimic	High affinity	Chloro and sulfonamide groups stabilize binding
7-Fluoro-benzothiadiazine-trione (Entry 103)	CA II	Moderate activity	Fluorine’s small size reduces steric hindrance

Key Observations :

• Methoxy Group Role : The methoxy group at position 5 could enhance solubility or modulate steric effects compared to bulkier substituents (e.g., bromo in Compound 10 ).

Preparation Methods

Sulfonamide Cyclization

The benzothiadiazine core is often synthesized via cyclization of sulfonamide precursors. A representative protocol involves:

• Starting material : o-Nitrobenzenesulfonamide derivatives.
• Reductive cyclization : Using samarium iodide (SmI₂) to reduce nitro groups while forming the heterocyclic ring.
  Example :

• Substrate : N,N-diethyl-o-nitrobenzenesulfonamide.
• Conditions : SmI₂ (2 equiv), THF, 70°C, 2 hours.
• Yield : 75–86%.

Chlorosulfonyl Isocyanate-Mediated Ring Closure

An alternative method employs chlorosulfonyl isocyanate (CSI) for one-step ring formation:

• Substrate : 5-Methoxyaniline.
• Reaction : CSI in nitromethane with AlCl₃ catalysis.
• Product : 7-Methoxy-1,2,4-benzothiadiazine-1,1-dioxide.
• Yield : 58–65%.

Nitration and Methoxylation Functionalization

Nitration of the Benzothiadiazine Core

Nitration is typically performed post-core formation to ensure regioselectivity:

Method	Conditions	Regioselectivity	Yield
Nitric acid (HNO₃)	H₂SO₄, 0–5°C, 2 hours	7-Nitro	70%
Acetyl nitrate (AcONO₂)	CH₂Cl₂, 25°C, 1 hour	7-Nitro	65%

Key Insight : The electron-deficient benzothiadiazine ring directs nitration to the 7-position due to meta-directing effects of the sulfonyl group.

Methoxylation Strategies

Methoxy groups are introduced via:

• Nucleophilic aromatic substitution (SNAr) on nitro-activated intermediates.
• O-Methylation of phenolic precursors.

Example Protocol :

• Substrate : 7-Nitro-1,2,4-benzothiadiazine-1,1-dioxide.
• Reagent : Sodium methoxide (NaOMe), DMF, 80°C, 4 hours.
• Yield : 72%.

Integrated Synthetic Pathways

Two-Step Route from o-Nitrobenzenesulfonamide

Step	Reagents/Conditions	Intermediate	Yield
1	SmI₂, THF, 70°C	1,2,4-Benzothiadiazine-1,1-dioxide	85%
2	HNO₃/H₂SO₄, then NaOMe/DMF	5-Methoxy-7-nitro derivative	68%

One-Pot Halogen-Nitro Exchange

A patent-derived method uses halogen-to-nitro substitution under acidic conditions:

• Substrate : 7-Bromo-5-methoxy-1,2,4-benzothiadiazine-1,1-dioxide.
• Conditions : Fuming HNO₃, H₂SO₄, 50°C, 3 hours.
• Yield : 60%.

Spectroscopic Characterization

Post-synthesis validation relies on:

• ¹H NMR : Methoxy singlet at δ 3.85 ppm; nitro group deshields adjacent protons (δ 8.2–8.4 ppm).
• IR : S=O stretches at 1290–1150 cm⁻¹; NO₂ asymmetric stretch at 1520 cm⁻¹.
• MS : Molecular ion peak at m/z 273.23 [M+H]⁺.

Comparative Analysis of Methods

Method	Advantages	Disadvantages
SmI₂ reductive cyclization	High yield (85%); mild conditions	Requires expensive SmI₂
CSI-mediated synthesis	One-step ring formation	Limited scalability due to CSI
Halogen exchange	Regioselective nitration	Low yield (60%)

Industrial-Scale Considerations

• Cost : SmI₂-based routes are prohibitive for large-scale production.
• Preferred Route : Nitration of pre-formed 5-methoxy-1,2,4-benzothiadiazine-1,1-dioxide using HNO₃/H₂SO₄.
• Purification : Column chromatography (SiO₂, ethyl acetate/hexane) or recrystallization from ethanol.

Emerging Methodologies

• Microwave-assisted synthesis : Reduces reaction time for nitration from 2 hours to 20 minutes.
• Flow chemistry : Continuous processing improves safety in HNO₃ handling.

Q & A

Basic: How can the synthesis of 5-Methoxy-7-nitro-1λ⁶,2,4-benzothiadiazine-1,1,3(2H,4H)-trione be optimized for reproducibility?

Methodological Answer:
The synthesis of this heterocyclic compound requires precise control of nitro-group introduction and oxidation states. A stepwise approach is recommended:

Intermediate Preparation : Start with 7-nitro-substituted benzothiadiazine precursors (e.g., via nitration of methoxy-substituted analogs using HNO₃/H₂SO₄ under controlled temperatures (0–5°C) to avoid over-nitration) .

Oxidation Optimization : Use trifluoromethylbenziodaoxole (TFM-BX) reagents for selective oxidation of sulfur to the λ⁶-sulfone group, as demonstrated in analogous λ⁶-sulfone syntheses .

Purification : Employ column chromatography (silica gel, ethyl acetate/hexane gradient) followed by recrystallization (methanol/water) to isolate high-purity product. Validate purity via HPLC (C18 column, 0.1% TFA in H₂O/ACN mobile phase) .

Advanced: What mechanistic insights explain the λ⁶-sulfone stability in this compound under acidic conditions?

Methodological Answer:
The λ⁶-sulfone’s stability arises from resonance stabilization and steric protection:

• Resonance Analysis : Density Functional Theory (DFT) calculations (e.g., B3LYP/6-31G*) can model delocalization of the sulfone’s lone pairs into the adjacent nitro and methoxy groups, reducing electrophilic susceptibility .
• Acid Resistance Testing : Perform pH-dependent stability studies (1M HCl to pH 7) with monitoring via ¹H NMR. Compare degradation rates to non-nitrated analogs to isolate nitro-group effects .
• Crystallographic Evidence : X-ray diffraction of single crystals (if obtainable) can reveal intramolecular hydrogen bonding between the nitro group and sulfone oxygen, further stabilizing the structure .

Basic: Which spectroscopic techniques are critical for characterizing this compound?

Methodological Answer:
A multi-technique approach is essential:

• ¹H/¹³C NMR : Assign methoxy (δ 3.8–4.0 ppm, singlet) and aromatic protons (δ 7.5–8.5 ppm, split by nitro and sulfone groups). Compare to benzothiadiazine analogs .
• IR Spectroscopy : Confirm sulfone (asymmetric S=O stretch at ~1300 cm⁻¹) and nitro (asymmetric NO₂ stretch at ~1520 cm⁻¹) .
• High-Resolution Mass Spectrometry (HRMS) : Use ESI+ mode to verify molecular ion ([M+H]⁺) and isotopic patterns for Cl/Br-free validation .

Advanced: How can computational modeling predict reactivity in nucleophilic substitution reactions?

Methodological Answer:

Frontier Molecular Orbital (FMO) Analysis : Calculate HOMO/LUMO energies (Gaussian 16, B3LYP/6-311++G**) to identify reactive sites. The nitro group’s electron-withdrawing effect likely directs nucleophilic attack to the C-2 position .

Transition State Modeling : Simulate SNAr (nucleophilic aromatic substitution) pathways using solvent continuum models (e.g., PCM for DMF). Compare activation energies for methoxy vs. nitro substituents .

Validation : Cross-reference predictions with experimental kinetics (e.g., reaction with piperidine in DMF at 60°C, monitored by UV-Vis at 300 nm) .

Basic: What are the key challenges in resolving contradictory solubility data for this compound?

Methodological Answer:
Discrepancies often arise from solvent polarity and crystal packing:

Solvent Screening : Test solubility in DMSO, DMF, THF, and chloroform using gravimetric analysis (saturated solutions filtered through 0.22 µm PTFE membranes) .

Thermodynamic Analysis : Determine Hansen solubility parameters (δD, δP, δH) via HSPiP software to correlate solvent compatibility .

Polymorphism Check : Perform DSC/TGA to detect polymorphic forms that may alter solubility profiles .

Advanced: How does the nitro group’s position influence electrochemical behavior?

Methodological Answer:

Cyclic Voltammetry (CV) : Compare reduction potentials (Ag/AgCl reference electrode, 0.1M TBAPF₆ in DMF) of 5-nitro vs. 7-nitro isomers. The para-nitro group (C-7) typically shows lower reduction potentials due to resonance stabilization .

DFT-Calculated Redox Potentials : Use ORCA software (BP86/def2-TZVP) to model LUMO energies and correlate with experimental CV data .

Electron-Withdrawing Effect : Quantify Hammett σ constants for nitro groups at different positions to predict substituent effects on redox activity .

Basic: What safety protocols are critical when handling this compound?

Methodological Answer:

• Toxicity Screening : Refer to SDS of structurally similar benzothiadiazines (e.g., acute toxicity in rodents, LD₅₀ >500 mg/kg) .
• Lab Practices : Use fume hoods for synthesis (nitro groups may release NOx gases) and PPE (nitrile gloves, safety goggles) .
• Waste Disposal : Neutralize acidic byproducts with NaHCO₃ before disposal in halogenated waste containers .

Advanced: How can X-ray crystallography resolve ambiguities in regiochemical assignments?

Methodological Answer:

Crystal Growth : Use slow evaporation (acetone/water 1:1 v/v) to obtain single crystals.

Data Collection : Resolve sulfone/nitro group positions via high-resolution synchrotron XRD (λ = 0.7 Å). Anisotropic displacement parameters (ADPs) distinguish static disorder from dynamic effects .

Hirshfeld Analysis : Map intermolecular interactions (e.g., C–H···O bonds) to confirm steric protection of the λ⁶-sulfone .